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Compound of Interest

Compound Name: Penicillamine-d3

Cat. No.: B10823377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Penicillamine-d3, a critical reagent for research

applications. It details commercially available sources, purchasing information, and its primary

application as an internal standard in the quantitative analysis of D-penicillamine. Furthermore,

it elucidates the relevant biological context of D-penicillamine and provides a detailed

experimental protocol for its analysis using liquid chromatography-tandem mass spectrometry

(LC-MS/MS).

Penicillamine-d3: Supplier and Purchasing
Information
Penicillamine-d3 (deuterated penicillamine) is a stable isotope-labeled analog of D-

penicillamine. Its primary utility in a research setting is as an internal standard for quantitative

analysis by mass spectrometry, providing a high degree of accuracy and precision.[1] Several

suppliers offer Penicillamine-d3 for research purposes. The following table summarizes key

purchasing information from prominent vendors.
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Supplier
Catalog
Number

Purity
Available
Quantities

Additional
Information

Cayman

Chemical
33797

≥99% deuterated

forms (d1-d3)
1 mg

Price available

on website. A

product insert

and safety data

sheet (SDS) are

available for

download.[2][3]

Simson Pharma

Limited
P1100002

Accompanied by

Certificate of

Analysis

Inquire for

quantities

Offers

Penicillamine-D3

(Mixture of

Isomers).

Contact for

pricing and

certificate of

analysis.[4][5]

Veeprho DVE001231

High Purity

(details on

request)

Inquire for

quantities

Labeled as D-

Penicillamine-D3

and is intended

for use as an

internal standard

in analytical and

pharmacokinetic

research.[6]

Axios Research AR-P01381

Fully

characterized

chemical

compound

Inquire for

quantities

Provided with a

comprehensive

Certificate of

Analysis (COA).

Intended for

analytical

purposes.[7][8]
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Experimental Protocol: Quantification of D-
penicillamine in Biological Matrices using LC-
MS/MS with Penicillamine-d3 Internal Standard
The following protocol is a representative methodology synthesized from published research

for the quantification of D-penicillamine in plasma samples.[9][10][11]

2.1. Objective: To accurately quantify the concentration of D-penicillamine in plasma samples

using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with

Penicillamine-d3 as an internal standard.

2.2. Materials and Reagents:

D-penicillamine standard

Penicillamine-d3 (internal standard)

N-(1-pyrenyl)maleimide (NPM) derivatizing agent

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade

Water, ultrapure

Plasma samples (e.g., human, rat)

Microcentrifuge tubes

HPLC or UPLC system coupled to a tandem mass spectrometer

2.3. Sample Preparation (Derivatization):

Standard and Internal Standard Stock Solutions: Prepare stock solutions of D-penicillamine

and Penicillamine-d3 in a suitable solvent (e.g., water or methanol).
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Working Solutions: Prepare serial dilutions of the D-penicillamine stock solution to create

calibration standards. Prepare a working solution of Penicillamine-d3.

Plasma Sample Spiking: In a microcentrifuge tube, add a small volume of the Penicillamine-
d3 working solution to a known volume of plasma sample, calibration standard, or quality

control (QC) sample.

Protein Precipitation: Precipitate proteins by adding a volume of cold acetonitrile (typically 3x

the plasma volume). Vortex vigorously and centrifuge at high speed to pellet the precipitated

proteins.

Derivatization: Transfer the supernatant to a new tube. Add the derivatizing agent, N-(1-

pyrenyl)maleimide (NPM), which reacts with the thiol group of penicillamine to form a

fluorescent and readily ionizable derivative.[11] Incubate the mixture under appropriate

conditions (e.g., time, temperature) to ensure complete reaction.

Final Preparation: Evaporate the solvent and reconstitute the residue in the mobile phase for

LC-MS/MS analysis.

2.4. LC-MS/MS Conditions:

Liquid Chromatography:

Column: A suitable reversed-phase column (e.g., C18)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A gradient elution program should be optimized to ensure good separation of the

analyte from matrix components.

Flow Rate: Dependent on the column dimensions (typically 0.2-0.5 mL/min).

Injection Volume: Typically 5-10 µL.

Tandem Mass Spectrometry:
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Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both the D-

penicillamine-NPM derivative and the Penicillamine-d3-NPM derivative need to be

determined and optimized.

Instrument Parameters: Optimize parameters such as declustering potential, collision

energy, and cell exit potential for maximum signal intensity.

2.5. Data Analysis:

Quantify D-penicillamine in the unknown samples by constructing a calibration curve. This is

achieved by plotting the ratio of the peak area of the D-penicillamine derivative to the peak

area of the Penicillamine-d3 derivative against the concentration of the calibration standards.

The concentration of D-penicillamine in the samples can then be determined from this curve.

Visualization of Experimental Workflow and
Biological Pathways
3.1. Experimental Workflow

The following diagram illustrates the key steps in the quantification of D-penicillamine using LC-

MS/MS with Penicillamine-d3 as an internal standard.
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Caption: LC-MS/MS workflow for D-penicillamine quantification.

3.2. Signaling Pathway: Immunomodulatory Action of D-penicillamine
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D-penicillamine's therapeutic effect in conditions like rheumatoid arthritis is partly attributed to

its immunomodulatory properties. One proposed mechanism involves the inhibition of T-cell

function in a copper-dependent manner.[12][13][14]
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Caption: D-penicillamine's inhibition of T-cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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